2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 2-thiophen-2-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H13N3S2/c15-12-11-8-4-1-2-5-9(8)19-14(11)17-13(16-12)10-6-3-7-18-10/h3,6-7H,1-2,4-5H2,(H2,15,16,17)
• InChI Key: UBNBVZCXKQTSLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=C(N=C3S2)C4=CC=CS4)N
• Molecular Formula: C14H13N3S2
• Molecular Weight: 287.4 g/mol

Description

2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action and physiological effects.

Scientific Research Applications

2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine has been studied for its potential applications in various fields. It has been reported to exhibit antitumor, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions. In addition, this compound has been investigated for its potential use as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, which may contribute to its antitumor and anti-inflammatory activities. It has also been reported to interact with metal ions, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects:
2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been reported to exhibit antimicrobial activity against certain bacteria and fungi. In addition, this compound has been shown to exhibit fluorescent properties in the presence of certain metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine in lab experiments is its potential for use as a fluorescent probe for the detection of metal ions. Another advantage is its potential for use as a ligand in coordination chemistry. However, one of the limitations of using this compound in lab experiments is its limited solubility in certain solvents, which may affect its ability to interact with other compounds.

Future Directions

There are several future directions for the study of 2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is to study its potential as a fluorescent probe for the detection of metal ions in biological systems. In addition, further studies are needed to understand its mechanism of action and to optimize its synthesis method for improved yield and purity.

Synthesis Methods

The synthesis of 2-(2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine has been reported by several researchers. One of the methods involves the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with 2-thiophenecarboxaldehyde in the presence of ammonium acetate and acetic acid. The reaction yields the desired compound in good yield and purity. Another method involves the reaction of 2-thiophenecarboxaldehyde with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of ammonium acetate and acetic acid. The reaction yields the desired compound in moderate yield.